Cas no 1363843-19-9 (3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide)

• Product Name: 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide
• CAS No: 1363843-19-9
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD28013997
• CID: 4697198
• Update Time: 2025-05-20

3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide

• MDL： MFCD28013997
• Inchi： 1S/C11H9BrN2O2/c12-6-1-2-9-7(3-6)8(5-14-9)10(15)4-11(13)16/h1-3,5,14H,4H2,(H2,13,16)
• InChI Key： NEXUSMKZAGJKBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(CC(N)=O)=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 76

3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide

Comprehensive Overview of 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide (CAS 1363843-19-9): Properties, Applications, and Research Insights

The compound 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide (CAS 1363843-19-9) is a specialized brominated indole derivative with significant potential in pharmaceutical and biochemical research. This indole-based amide compound features a unique molecular structure combining a 5-bromoindole core with a 3-oxopropanamide side chain, making it particularly interesting for drug discovery and medicinal chemistry applications.

Recent studies highlight growing interest in indole derivatives like 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide due to their diverse biological activities. Researchers are particularly focused on their potential as kinase inhibitors and signaling pathway modulators, addressing current therapeutic challenges in oncology and neurological disorders. The presence of both bromine substitution and amide functionality in this molecule enhances its interaction with biological targets, making it valuable for structure-activity relationship studies.

The physicochemical properties of 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide contribute to its research utility. With a molecular weight of 281.11 g/mol, this compound typically appears as an off-white to light yellow crystalline powder. Its bromine atom at the 5-position of the indole ring significantly influences both its electronic properties and potential biological interactions, while the 3-oxopropanamide moiety provides hydrogen bonding capabilities important for molecular recognition.

In synthetic chemistry, 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide serves as a versatile building block. Researchers utilize it for constructing more complex heterocyclic systems through various coupling reactions. The bromo substituent offers excellent opportunities for further functionalization via cross-coupling reactions, while the amide group can participate in condensation or cyclization reactions to create novel molecular architectures.

The pharmaceutical industry shows increasing interest in indole-3-carboxamide derivatives like 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide for their potential therapeutic applications. Current research explores their role as potential enzyme modulators and receptor ligands, particularly in addressing unmet medical needs. The compound's structural features make it particularly interesting for developing selective inhibitors against specific biological targets.

From a commercial perspective, the market for specialized indole derivatives including 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide has shown steady growth. Pharmaceutical companies and research institutions seek high-purity samples of this compound for drug discovery programs. The global demand reflects the increasing importance of brominated heterocycles in medicinal chemistry and the continuous search for novel small molecule therapeutics.

Quality control of 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry confirm structural integrity. These rigorous analytical procedures guarantee that researchers receive material suitable for sensitive biological assays and structure-activity relationship studies.

Storage and handling recommendations for 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide follow standard laboratory protocols for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. Proper handling procedures ensure both researcher safety and compound integrity during experimental work.

Future research directions for 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide include exploring its potential in targeted drug delivery systems and as a scaffold for combinatorial chemistry. The compound's unique structural features position it as a valuable tool for developing next-generation therapeutic agents with improved selectivity and reduced off-target effects.

In conclusion, 3-(5-Bromo-1H-indol-3-yl)-3-oxopropanamide (CAS 1363843-19-9) represents an important indole derivative with wide-ranging applications in pharmaceutical research and drug discovery. Its combination of bromine substitution and amide functionality makes it particularly valuable for medicinal chemistry programs aiming to develop novel therapeutic compounds. As research continues to uncover new biological targets, compounds like this will undoubtedly play increasingly important roles in advancing human health.